Cas no 1213512-36-7 (2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol)

• Product Name: 2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol
• CAS No: 1213512-36-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6408073
• PubChem ID: 66514096
• Update Time: 2025-05-20

2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol
• Benzeneethanol, β-amino-2-hydroxy-5-nitro-, (βR)-
• EN300-1850004
• (betaR)-beta-Amino-2-hydroxy-5-nitrobenzeneethanol
• DTXSID601256456
• 2-[(1R)-1-AMINO-2-HYDROXYETHYL]-4-NITROPHENOL
• 1213512-36-7
• CS-0353910
• AKOS015928568
• (r)-2-(1-Amino-2-hydroxyethyl)-4-nitrophenol

• Inchi： 1S/C8H10N2O4/c9-7(4-11)6-3-5(10(13)14)1-2-8(6)12/h1-3,7,11-12H,4,9H2/t7-/m0/s1
• InChI Key： RWTUNZFDHXPNIL-ZETCQYMHSA-N
• SMILES： C1([C@@H](N)CO)=CC([N+]([O-])=O)=CC=C1O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 457.0±45.0 °C(Predicted)
• pka: 6.03±0.30(Predicted)

Additional information on 2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol

Introduction to 2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol (CAS No. 1213512-36-7)

2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol is a compound with the CAS registry number CAS No. 1213512-36-7. This compound is a derivative of phenol, featuring a nitro group at the para position and an amino alcohol substituent at the ortho position. The structure of this molecule is characterized by a phenolic ring with a nitro group (-NO₂) attached at the fourth position and an amino alcohol group (-CH(NH₂)OH) at the second position, making it a chiral compound due to the presence of the amino alcohol moiety.

The synthesis of 2-(1R)-1-amino-2-hydroxyethyl-4-nitrophenol involves several steps, including nitration, alkylation, and reduction reactions. The nitration step typically employs mixed acid conditions to introduce the nitro group onto the phenolic ring. Subsequent alkylation reactions are used to attach the amino alcohol group, which is then subjected to stereochemical control to ensure the correct configuration of the chiral center.

Recent studies have highlighted the potential of CAS No. 1213512-36-7 in various applications, particularly in the field of medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds, including potential drug candidates for treating neurodegenerative diseases and cancer. The compound's unique structure allows for diverse functionalization, enabling the development of derivatives with enhanced pharmacokinetic properties.

In terms of physical properties, CAS No. 1213512-36-7 exhibits moderate solubility in polar solvents such as water and ethanol, while being relatively insoluble in non-polar solvents like hexane and dichloromethane. Its melting point is reported to be around 200°C, indicating a stable crystalline structure under standard conditions.

The compound's stability under various conditions has also been investigated, with findings suggesting that it is resistant to thermal degradation but may undergo hydrolysis under strongly acidic or basic conditions. These properties make it suitable for use in processes requiring controlled reactivity and stability.

Recent advancements in computational chemistry have enabled detailed molecular modeling of CAS No. 1213512-36-7, providing insights into its electronic structure and reactivity patterns. These studies have been instrumental in guiding the design of novel derivatives with improved biological activity and selectivity.

In conclusion, CAS No. 1213512-36-7, or 2-(1R)-aminoethylphenol derivative, represents a promising platform for further exploration in chemical synthesis and drug discovery.